Cas no 473733-12-9 ((1R)-1-(5-methylthiophen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine
• CAS No: 473733-12-9
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 5584728
• PubChem ID: 40465550
• Update Time: 2025-05-19

(1R)-1-(5-methylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-methylthiophen-2-yl)ethanamine
• 2-Thiophenemethanamine, α,5-dimethyl-, (αR)-
• (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine

• Inchi： 1S/C7H11NS/c1-5-3-4-7(9-5)6(2)8/h3-4,6H,8H2,1-2H3/t6-/m1/s1
• InChI Key： CODYMUAFGSPBNA-ZCFIWIBFSA-N
• SMILES： [C@@H](C1=CC=C(C)S1)(N)C

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 212.3±25.0 °C(Predicted)
• pka: 9.45±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine

Compound Introduction: (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine (CAS No. 473733-12-9)

(1R)-1-(5-methylthiophen-2-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 473733-12-9, belongs to the class of amines and features a thiophene ring, which is a common structural motif in many bioactive molecules. The presence of the (1R) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's biological activity and pharmacological properties.

The< strong>methylthiophen-2-yl moiety in the molecular structure contributes to the unique electronic and steric properties of this compound. Thiophene derivatives are widely studied due to their role in various biological processes and their potential as pharmacophores. The amine functional group at the other end of the molecule enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>stereochemistry in drug development. The (1R) configuration of (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine plays a pivotal role in determining its interactions with biological targets. Studies have shown that subtle changes in stereochemistry can significantly alter the potency, selectivity, and metabolic stability of a drug candidate. This underscores the need for precise control over molecular structure in the design of novel therapeutics.

The< strong>pharmaceutical industry has been actively exploring thiophene-based compounds for their potential applications in treating various diseases. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine derivative (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine is being investigated for its potential as a lead compound in the development of new drugs targeting these conditions.

In vitro studies have demonstrated that (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine interacts with specific enzymes and receptors, modulating key cellular pathways. For instance, research has indicated its ability to inhibit certain enzymes involved in cancer cell proliferation and survival. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a promising candidate for therapeutic intervention in neurodegenerative diseases.

The synthesis of< strong>(1R)-1-(5-methylthiophen-2-yl)ethan-1-amine involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, are employed to obtain the desired stereochemical configuration. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The< strong>CAS number 473733-12-9 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature system is essential for researchers to accurately reference and compare different chemical entities. The CAS registry number also aids in regulatory compliance and quality control processes within the pharmaceutical industry.

Ongoing research continues to uncover new applications and mechanisms of action for thiophene-based compounds like (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel therapeutic agents with improved efficacy and safety profiles. The integration of computational modeling and high-throughput screening technologies further accelerates the drug discovery process.

The< strong>biological activity of (1R)-1-(5-methylthiophen-2-yl)ethan-1-amine is influenced by various factors, including its solubility, stability, and interaction with biological targets. Researchers are exploring strategies to enhance these properties through structural modifications and formulation development. Such efforts aim to optimize the compound's pharmacokinetic profile, ensuring better absorption, distribution, metabolism, excretion, and toxicity profiles.

In conclusion, (1R)-1-(5-methylthiophen-2-y l)ethan - 1 - amine (CAS No. 473733 - 12 - 9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into treating various diseases. As scientific understanding continues to evolve, new opportunities will emerge for leveraging this compound's therapeutic potential.